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Compound of Interest

Compound Name: N-Nitrosoanatabine

Cat. No.: B013793

For Researchers, Scientists, and Drug Development Professionals

N-Nitrosoanatabine (NAT) is a tobacco-specific nitrosamine (TSNA) found in a variety of
tobacco products, including cigarettes and smokeless tobacco, as well as in electronic
cigarettes. It is an important analyte in the study of tobacco products and their potential health
effects. This guide provides a comprehensive overview of the known physicochemical
properties of N-Nitrosoanatabine, detailed experimental protocols for its analysis, and
visualizations of analytical workflows.

Core Physicochemical Properties

The fundamental physicochemical properties of N-Nitrosoanatabine are summarized in the
table below. These properties are essential for understanding its behavior in various chemical
and biological systems.
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Property Value Source

Molecular Formula C10H11Ns0O

Molecular Weight 189.21 g/mol

CAS Number 887407-16-1

Appearance Clear Yellow Oill

Boiling Point 367.8 £ 42.0 °C (Predicted)

Density 1.22 + 0.1 g/cm3 (Predicted)

pKa 5.06 £ 0.12 (Predicted)

Solubility Slightly soluble in Chloroform
and Ethyl Acetate.

XLogP3 1.3

Stability Light Sensitive. Stable for > 2

years when stored at -20°C.

-20°C or in a refrigerator under
Storage Temperature ]
an inert atmosphere.

Stereoisomerism

N-Nitrosoanatabine possesses a chiral center, and its enantiomeric composition has been a
subject of study. In commercial and research cigarettes and smokeless tobacco, the (S)-
enantiomer is predominant, accounting for approximately 80-82.6% of the total N-
Nitrosoanatabine content.

Experimental Protocols: Quantification of N-
Nitrosoanatabine in Tobacco

The quantification of N-Nitrosoanatabine in tobacco products is crucial for regulatory purposes
and research. A common and robust method involves liquid chromatography-tandem mass
spectrometry (LC-MS/MS).
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Objective: To determine the concentration of N-Nitrosoanatabine in whole tobacco and
tobacco products.

Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
. Sample Preparation and Extraction:

Precaution: All sample preparation should be conducted under non-UV lighting to prevent
degradation of the light-sensitive N-Nitrosoanatabine.

Sample Weighing: Accurately weigh approximately 0.750 g of the tobacco sample into a 100
mL glass extraction vessel.

Internal Standard Spiking: Add 300 uL of an internal standard solution containing a known
concentration of a deuterated analogue of N-Nitrosoanatabine (e.g., NAT-d4).

Extraction: Add 30 mL of 100 mM aqueous ammonium acetate solution to the sample.

Shaking: Place the vessel on a wrist-action shaker and shake for 30 minutes to facilitate the
extraction of TSNAs.

Filtration: Filter the extract to remove solid particles before analysis.
. Instrumental Analysis (LC-MS/MS):

Technique: High-performance liquid chromatography coupled with a tandem mass
spectrometer (LC-MS/MS) using electrospray ionization (ESI) in the positive mode.

Detection: The triple-quadrupole mass analyzer is operated in multiple-reaction-monitoring
(MRM) mode for mass-specific detection of the target analyte.

. Calibration and Quantification:

Standards: Prepare a series of calibration standards using a certified reference material of
N-Nitrosoanatabine. Deuterated internal standards are used for calibration.

Calculation: The concentration of N-Nitrosoanatabine in the sample (in ng/g) is calculated
using the following formula:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b013793?utm_src=pdf-body
https://www.benchchem.com/product/b013793?utm_src=pdf-body
https://www.benchchem.com/product/b013793?utm_src=pdf-body
https://www.benchchem.com/product/b013793?utm_src=pdf-body
https://www.benchchem.com/product/b013793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o M(ng/g)=(C*V_s)/N

o Where:
» C = Analytical concentration determined from the calibration curve.
» V_s =Volume of the extract (e.g., 30 mL).
» N = Weight of the tobacco sample extracted (in g).

Analytical Workflow Visualization

The following diagram illustrates the general workflow for the quantification of N-
Nitrosoanatabine in tobacco products.
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Workflow for N-Nitrosoanatabine Quantification
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Caption: A flowchart detailing the key steps in the analytical workflow for N-Nitrosoanatabine.
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Biological Activity and Safety

While other tobacco-specific nitrosamines like NNK and NNN are classified as carcinogenic to
humans (Group 1), there is inadequate evidence for the carcinogenicity of N-Nitrosoanatabine
in experimental animals. Consequently, it is not classifiable as to its carcinogenicity to humans
(Group 3). Despite this, N-Nitrosoanatabine is considered toxic if swallowed and requires
careful handling in a laboratory setting.

Signaling Pathways

Currently, there is a lack of specific, well-defined signaling pathways directly attributed to N-
Nitrosoanatabine in the scientific literature, which is consistent with its classification regarding
carcinogenicity. Research on TSNAs primarily focuses on the metabolic activation and
genotoxic pathways of potent carcinogens like NNK and NNN.

The diagram below illustrates a logical relationship concerning the formation of N-
Nitrosoanatabine.

Formation of N-Nitrosoanatabine

Anatabine Nitrosating Agents
(Precursor Alkaloid in Tobacco) (e.g., from nitrates/nitrites)

N-Nitrosoanatabine (NAT)

Click to download full resolution via product page

Caption: A diagram showing the precursor relationship for the formation of N-
Nitrosoanatabine.

This technical guide provides a summary of the current knowledge on the physicochemical
properties of N-Nitrosoanatabine. The provided experimental protocol offers a robust starting
point for researchers aiming to quantify this compound in tobacco-related matrices. Further
research is needed to fully elucidate its biological interactions and potential metabolic
pathways.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of N-Nitrosoanatabine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013793#physicochemical-properties-of-n-
nitrosoanatabine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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